Cas no 408353-00-4 (4-Chloro-3-nitrocinnoline)
4-Chloro-3-nitrocinnoline Chemical and Physical Properties
Names and Identifiers
-
- 4-Chloro-3-nitrocinnoline
- 408353-00-4
-
- Inchi: 1S/C8H4ClN3O2/c9-7-5-3-1-2-4-6(5)10-11-8(7)12(13)14/h1-4H
- InChI Key: NHADFUYLWAESFR-UHFFFAOYSA-N
- SMILES: ClC1=C([N+](=O)[O-])N=NC2C=CC=CC=21
Computed Properties
- Exact Mass: 208.9992041Da
- Monoisotopic Mass: 208.9992041Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 71.6Ų
4-Chloro-3-nitrocinnoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1735489-1g |
4-Chloro-3-nitrocinnoline |
408353-00-4 | 98% | 1g |
¥6391.00 | 2024-05-14 |
4-Chloro-3-nitrocinnoline Related Literature
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
Additional information on 4-Chloro-3-nitrocinnoline
Introduction to CAS No. 408353-00-4: 4-Chloro-3-nitrocinnoline
4-Chloro-3-nitrocinnoline, identified by the CAS number 408353-00-4, is a significant compound in the field of organic chemistry, particularly within the realm of heterocyclic compounds. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains, including materials science, pharmacology, and electronics.
The molecular structure of 4-Chloro-3-nitrocinnoline consists of a cinnoline backbone with substituents at the 3 and 4 positions: a nitro group (-NO₂) at position 3 and a chlorine atom (Cl) at position 4. This arrangement imparts distinctive electronic and steric properties to the molecule, making it a valuable subject for research and development.
Recent studies have highlighted the importance of 4-Chloro-3-nitrocinnoline in the synthesis of advanced materials, such as organic semiconductors and optoelectronic devices. Its ability to form stable π-conjugated systems makes it an ideal candidate for applications in thin-film transistors (TFTs) and light-emitting diodes (LEDs). Researchers have demonstrated that incorporating 4-Chloro-3-nitrocinnoline into polymer blends can significantly enhance the charge transport properties of the resulting materials.
In the field of pharmacology, 4-Chloro-3-nitrocinnoline has shown promise as a lead compound for drug development. Its nitro group is known to exhibit bioactivity, particularly in anti-inflammatory and anticancer assays. Recent findings suggest that this compound may modulate key signaling pathways involved in cell proliferation and apoptosis, making it a potential candidate for therapeutic interventions.
The synthesis of CAS No. 408353-00-4 typically involves multi-step organic reactions, often utilizing palladium-catalyzed coupling reactions or nitration processes to introduce the desired substituents onto the cinnoline ring. These methods have been optimized in recent years to improve yield and purity, facilitating large-scale production for both research and industrial purposes.
4-Chloro-3-nitrocinnoline's chemical stability and reactivity make it an attractive precursor for further functionalization. By modifying its substituents or incorporating it into larger molecular frameworks, scientists can tailor its properties for specific applications. For instance, recent advancements in click chemistry have enabled the efficient attachment of biologically relevant groups to this compound, opening new avenues for drug delivery systems.
In terms of environmental impact, studies have shown that CAS No. 408353-00-4 exhibits moderate biodegradability under aerobic conditions, though its persistence in aquatic environments remains a topic of concern for ecotoxicologists. Regulatory agencies are increasingly focusing on assessing the long-term effects of such compounds on ecosystems, prompting researchers to explore greener synthesis routes and safer handling practices.
The integration of computational chemistry tools has significantly enhanced our understanding of 4-Chloro-3-nitrocinnoline's electronic structure and reactivity patterns. Quantum mechanical calculations have provided insights into its frontier molecular orbitals, which are critical for predicting its behavior in various chemical reactions and electronic devices.
In conclusion, CAS No. 408353-00-4, or 4-Chloro-3-nitrocinnoline, stands as a testament to the versatility of heterocyclic compounds in modern chemistry. Its unique combination of structural features and functional groups positions it as a key player in advancing both fundamental research and applied technologies across multiple disciplines.
408353-00-4 (4-Chloro-3-nitrocinnoline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)